5-amino-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-amino-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H9N3O/c11-10-8(7-14)6-12-13(10)9-4-2-1-3-5-9/h1-7H,11H2
• InChI Key: MTPJWTSHVKOZNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C=N2)C=O)N
• Molecular Formula: C10H9N3O
• DSSTOX Substance ID: DTXSID80490728
• Molecular Weight: 187.20 g/mol
• CAS RN: 62564-91-4

Description

• Safety Information : Warning (Hazard statements: H302, H315, H319, H335; Precautionary statements: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501) .

Synthesis Analysis

Several synthetic methods exist for obtaining this compound. Notably, cyclocondensations of 5-aminopyrazole-4-carbaldehydes have been employed in its synthesis .

Molecular Structure Analysis

The molecular structure of 5-amino-1-phenyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring with an amino group and a phenyl group attached. The detailed 3D structure can be visualized using molecular modeling tools .

Chemical Reactions Analysis

One notable reaction involves the cyclo-condensation of substituted benzaldehydes, malononitrile, and phenyl hydrazine, resulting in 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles .

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Bipyrazoles : 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a related compound, was used to synthesize reduced bipyrazoles, which were then N-formylated or N-acetylated. This demonstrates the potential of such compounds in creating structurally diverse bipyrazoles (Cuartas et al., 2017).

• Spectroscopic Analysis : The compound 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (related to the target compound) was extensively studied using FT Raman and IR spectra. The research focused on its equilibrium geometry, bonding features, and vibrational frequencies, providing insights into the molecular structure and interactions (Bahgat & El‐Emary, 2013).

• Crystal Structure Analysis : The crystal structure of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a compound structurally similar to the target, was determined, providing valuable information on molecular interactions and conformation (Xu & Shi, 2011).

Photophysical and Electrochemical Properties

• Fluorescence Studies : The study of photophysical properties of pyrazolo naphthyridines, derived from similar pyrazole compounds, showed that absorption and emission depend on substituents, highlighting the potential for applications in materials science (Patil et al., 2010).

• Synthesis of Ferrocenyl-Containing Derivatives : Ferrocenyl-containing pyrazole derivatives were synthesized for applications in sonodynamic therapy, demonstrating the potential for medical applications (Osipova et al., 2016).

Biological Applications

• Antimicrobial Activity : Schiff bases of chitosan derived from heteroaryl pyrazole derivatives showed antimicrobial activity, indicating potential applications in bioactive materials and pharmaceuticals (Hamed et al., 2020).

• Anticonvulsant and Analgesic Studies : Pyrazole analogues synthesized from similar compounds exhibited significant anticonvulsant and analgesic activities, highlighting their potential in pharmacology (Viveka et al., 2015).

Future Directions

: Enamine-ENAH03A1C375 Product Page : Springer: 5(4)-Aminopyrazoles as effective reagents in the synthesis of pyrazolo